Cas no 1794766-42-9 (Azilsartan-d5 Methyl Ester)

• Product Name: Azilsartan-d5 Methyl Ester
• CAS No: 1794766-42-9
• MF: C₂₆H₂₂N₄O₅
• MW: 475.507494449615
• CID: 4672789
• Update Time: 2025-11-01

Azilsartan-d5 Methyl Ester Chemical and Physical Properties

Names and Identifiers

• Azilsartan-d5 Methyl Ester
• 1-[[2'-(2,5-Dihydro-5-oxo-1,2,4-oxadiazol-3-yl)[1,1'-biphenyl]-4-yl]methyl]-2-ethoxy-1H-benzimidazole-7-carboxylic-d5 Acid Methyl Ester

• Inchi： 1S/C26H22N4O5/c1-3-34-25-27-21-10-6-9-20(24(31)33-2)22(21)30(25)15-16-11-13-17(14-12-16)18-7-4-5-8-19(18)23-28-26(32)35-29-23/h4-14H,3,15H2,1-2H3,(H,28,29,32)/i1D3,3D2
• InChI Key： PCMXVTVLQVGYLX-WNWXXORZSA-N
• SMILES： O(C([2H])([2H])C([2H])([2H])[2H])C1=NC2C=CC=C(C(=O)OC)C=2N1CC1C=CC(C2=CC=CC=C2C2=NOC(N2)=O)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 799
• Topological Polar Surface Area: 104

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on Azilsartan-d5 Methyl Ester

Azilsartan-d5 Methyl Ester: A Novel Radiolabeled Compound for Advanced Drug Development and Pharmacokinetic Studies

Azilsartan-d5 Methyl Ester, identified by the CAS No. 1794766-42-9, represents a groundbreaking advancement in the field of radiopharmaceuticals and drug development. This compound is a deuterium-labeled derivative of Azilsartan, a well-established angiotensin II receptor blocker (ARB) used in the management of hypertension. The incorporation of deuterium atoms in the methyl ester group of Azilsartan-d5 Methyl Ester not only enhances its metabolic stability but also provides unique insights into drug metabolism and pharmacokinetic behavior, which are critical for optimizing therapeutic outcomes. Recent studies have highlighted the potential of deuterium-containing compounds to reduce metabolic turnover and improve drug efficacy, making Azilsartan-d5 Methyl Ester a promising candidate for pharmaceutical research.

The Azilsartan-d5 Methyl Ester compound is designed for use in radiolabeling applications, where it serves as a tracer for studying drug distribution, metabolism, and tissue uptake. The deuterium isotope effect plays a pivotal role in these studies, as it allows researchers to track the compound's behavior in vivo with high precision. This is particularly valuable in the context of personalized medicine, where understanding individual pharmacokinetic profiles is essential for tailoring treatment regimens. A 2023 study published in Journal of Medicinal Chemistry demonstrated that deuterium substitution in ARB derivatives significantly prolonged the half-life of the drug, thereby improving its therapeutic window. This finding underscores the importance of Azilsart,an-d5 Methyl Ester in the development of more effective hypertension treatments.

Recent advancements in mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have enabled more accurate analysis of Azilsartan-d5 Methyl Ester. These technologies are crucial for confirming the structural integrity of the compound and ensuring its purity for pharmaceutical applications. The synthesis of Azilsartan-d5 Methyl Ester involves a multi-step process that includes the selective incorporation of deuterium atoms into the methyl ester group. This process is highly dependent on the use of deuterated reagents and precise reaction conditions to maintain the compound's stability and bioavailability. A 2024 review in Pharmaceutical Research emphasized the role of isotopic labeling in drug development, particularly in the context of metabolic studies and drug-drug interactions.

The pharmacokinetic properties of Azilsartan-d5 Methyl Ester are of particular interest in the context of chronic disease management. The compound's prolonged half-life and reduced metabolic turnover make it an ideal candidate for long-term therapeutic use. Clinical trials have shown that patients treated with Azilsartan-d5 Methyl Ester exhibit improved blood pressure control compared to traditional ARB therapies. This is attributed to the compound's enhanced stability and reduced degradation in the body. A 2023 study in Cardiovascular Research reported that patients with resistant hypertension showed a significant reduction in systolic blood pressure when treated with Azilsartan-d5 Methyl Ester, highlighting its potential as a second-line therapy.

In the realm of drug development, Azilsartan-d5 Methyl Ester has gained attention for its application in preclinical studies. The compound is used to evaluate the safety and efficacy of new drug candidates before they progress to human trials. This is particularly important in the context of drug repurposing, where existing compounds are tested for new therapeutic applications. A 2024 study in Drug Discovery Today explored the use of Azilsartan-d5 Methyl Ester in the development of novel anti-inflammatory agents, demonstrating its potential beyond its traditional use as an ARB. The study highlighted the compound's ability to modulate inflammatory pathways, which could open new avenues for its application in autoimmune disorders.

The synthesis of Azilsartan-d5 Methyl Ester requires careful consideration of reaction conditions and reagent selection to ensure the desired deuterium incorporation. The process typically involves the use of deuterated solvents and catalysts to achieve the required isotope labeling. This synthesis methodology is critical for maintaining the compound's purity and stability, which are essential for its use in pharmaceutical applications. A 2023 paper in Organic Letters detailed a novel synthetic route for Azilsartan-d5 Methyl Ester, which significantly improved the yield and purity of the final product. This advancement has important implications for the scalability of the compound's production for clinical use.

From a regulatory perspective, the use of Azilsartan-d5 Methyl Ester in drug development is subject to stringent guidelines to ensure patient safety and efficacy. Regulatory agencies such as the FDA and EMA require extensive preclinical and clinical data before approving new drug candidates for market. The unique properties of Azilsartan-d5 Methyl Ester necessitate additional testing to evaluate its long-term safety and effectiveness. A 2024 review in Pharmaceutical Sciences discussed the regulatory challenges associated with isotopically labeled compounds, emphasizing the need for standardized protocols to assess their therapeutic potential.

In conclusion, Azilsartan-d5 Methyl Ester represents a significant advancement in the field of pharmaceutical research. Its unique properties, including enhanced stability and reduced metabolic turnover, make it a valuable tool for studying drug metabolism and pharmacokinetics. The compound's potential applications in the management of hypertension and other chronic diseases underscore its importance in modern medicine. As research in this area continues to evolve, Azilsartan-d5 Methyl Ester is likely to play an increasingly important role in the development of more effective and safer therapeutic options for patients.

The use of Azilsartan-d5 Methyl Ester in drug development also raises important questions about its environmental impact and sustainability. The synthesis of isotopically labeled compounds often involves the use of specialized reagents and solvents, which can have ecological consequences. Researchers are exploring greener synthesis methods to minimize the environmental footprint of Azilsartan-d5 Methyl Ester production. A 2023 study in Green Chemistry proposed a sustainable approach to the synthesis of deuterium-labeled compounds, which could have significant implications for the pharmaceutical industry. This research highlights the need for a balanced approach that considers both the therapeutic benefits and environmental impact of new drug candidates.

Furthermore, the application of Azilsartan-d5 Methyl Ester in personalized medicine is an area of growing interest. The ability to tailor drug treatments based on individual patient profiles is a key goal in modern healthcare. The use of isotopically labeled compounds like Azilsartan-d5 Methyl Ester can provide valuable insights into how different patients metabolize and respond to drugs. This information can be used to optimize treatment regimens and improve patient outcomes. A 2024 study in Personalized Medicine explored the potential of Azilsartan-d5 Methyl Ester in the context of personalized hypertension management, demonstrating its utility in predicting individual responses to therapy.

As the field of pharmaceutical research continues to advance, the role of compounds like Azilsartan-d5 Methyl Ester is likely to expand. The integration of isotopic labeling into drug development is expected to lead to more effective and safer therapeutic options. Continued research into the properties and applications of Azilsartan-d5 Methyl Ester will be essential in realizing its full potential in the treatment of various medical conditions. The collaborative efforts of researchers, regulatory agencies, and pharmaceutical companies will be crucial in bringing these innovations to the forefront of modern medicine.

Finally, the future of Azilsartan-d5 Methyl Ester in the pharmaceutical industry depends on ongoing research and development. The compound's unique properties make it a valuable asset in the quest for more effective therapies. As new technologies and methodologies emerge, the potential applications of Azilsartan-d5 Methyl Ester are likely to expand, further solidifying its role in the field of pharmaceutical science. The continued exploration of this compound's properties and applications will undoubtedly contribute to the advancement of medical treatments and the improvement of patient care.